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About CDC-801

Based on the search results, here is the available information on CDC-801:

Status: It is an investigational drug that has been used in a clinical trial for treating Chronic
Lymphocytic Leukemia [1].

IUPAC Name: 3-[3-(cyclopentyloxy)-4-methoxyphenyl]-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-
yl)propanamide [1].

Therapeutic Index Data: Not available. The quantitative data required to calculate its therapeutic
index, such as the effective dose (ED50) and toxic dose (TD50), have not been published in the

accessible literature.

Understanding Therapeutic Index Calculation

For your comparison guides, providing a clear explanation of how a therapeutic index is calculated can be

valuable for your audience of researchers and professionals. The standard calculation is based on the ratio of

the dose that causes toxicity in 50% of a population to the dose that produces a therapeutic effect in 50% of

the population [2] [3] [4].

The table below summarizes the core concepts and formulas:
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Term Abbreviation Definition Role in Calculation

Median
Effective Dose

ED50 Dose that produces a therapeutic
response in 50% of the population

[2] [3].

Denominator in the ratio [2]
[3].

Median Toxic
Dose

TD50 Dose that induces toxicity in 50%

of the population [3] [4].

Typically used in human

clinical contexts.

Median Lethal
Dose

LD50 Dose that causes death in 50% of

an animal study population [2] [3].

Historically used in pre-

clinical animal studies.

Therapeutic
Index (TI)

TI TI = TD50 / ED50 (or LD50 / ED50)

[2] [3].

A higher TI value indicates a

wider safety margin [3] [4].

This diagram illustrates the relationship between these concepts in a dose-response curve, which is

fundamental for determining the values used in the TI calculation:

Dose-Response Curve for Therapeutic Index

Key Metrics on Dose-Response Curve
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A Note on Practical Application in Drug Development
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While the classic TI formula is a fundamental concept, it's important to note that in modern drug

development, the index is often calculated based on drug exposure levels in plasma rather than administered

dose alone. This accounts for individual differences in how drugs are absorbed and metabolized [3].

Furthermore, a single TI value has limitations, as it does not capture the shape of the dose-response curves

for efficacy and toxicity, or variations in individual patient responses [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://en.wikipedia.org/wiki/Therapeutic_index
https://pharmacologycanada.org/Therapeutic-Index
https://en.wikipedia.org/wiki/Therapeutic_index
https://www.smolecule.com/products/s006987?utm_src=pdf-custom-synthesis
https://go.drugbank.com/unearth/q?c=_score&d=down&query=loran+p+801&searcher=drugs
https://pharmacologycanada.org/Therapeutic-Index
https://en.wikipedia.org/wiki/Therapeutic_index
https://www.medicalnewstoday.com/articles/therapeutic-index
https://www.smolecule.com/products/b006987#cdc-801-therapeutic-index-calculation
https://www.smolecule.com/products/b006987#cdc-801-therapeutic-index-calculation
https://www.smolecule.com/products/b006987#cdc-801-therapeutic-index-calculation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s006987?utm_src=pdf-bulk
https://www.smolecule.com/products/s006987?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s006987?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

